Cas no 2089301-49-3 (methyl 4-methyl-1,2-oxazole-3-carboxylate)

• Product Name: methyl 4-methyl-1,2-oxazole-3-carboxylate
• CAS No: 2089301-49-3
• MF: C₆H₇NO₃
• MW: 141.124681711197
• MDL: MFCD30528578
• CID: 4636655
• PubChem ID: 122129777
• Update Time: 2023-11-24

methyl 4-methyl-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methylisoxazole-3-carboxylate
• methyl 4-methyl-1,2-oxazole-3-carboxylate

• MDL： MFCD30528578
• Inchi： 1S/C6H7NO3/c1-4-3-10-7-5(4)6(8)9-2/h3H,1-2H3
• InChI Key： WVUONPRQJSSIOM-UHFFFAOYSA-N
• SMILES： O1C=C(C)C(C(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3